Cas no 2171732-74-2 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid
• CAS No: 2171732-74-2
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 5999815
• PubChem ID: 165877836
• Update Time: 2025-06-28

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid
• 2171732-74-2
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-3-oxopiperazin-2-yl}acetic acid
• EN300-1483383

• Inchi： 1S/C26H29N3O6/c1-16(12-23(30)29-11-10-27-25(33)22(29)13-24(31)32)14-28-26(34)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,27,33)(H,28,34)(H,31,32)
• InChI Key： WYXHBKCTJNDFDN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(N1CCNC(C1CC(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid (CAS No. 2171732-74-2)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid (CAS No. 2171732-74-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug discovery and development.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The 3-methylbutanoyl moiety, on the other hand, adds steric hindrance and enhances the stability of the compound, making it suitable for various biochemical applications. The piperazinyl ring, with its two nitrogen atoms, provides additional functional groups that can be modified to tailor the compound's properties for specific therapeutic targets.

Recent studies have highlighted the potential of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid in the development of novel drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties.

In another research paper, scientists at a leading pharmaceutical company reported the use of this compound in the development of a new class of inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to various diseases. The Fmoc protection and 3-methylbutanoyl substitution in this compound make it an ideal candidate for designing inhibitors that can selectively target specific PPIs without affecting other essential interactions.

The acetic acid moiety in this compound also plays a significant role in its solubility and bioavailability. Acetic acid derivatives are known for their ability to enhance the water solubility of hydrophobic compounds, which is crucial for their absorption and distribution in biological systems. This property makes 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid an attractive candidate for developing drugs that require high bioavailability.

Beyond its applications in drug discovery, this compound has also been explored for its potential in diagnostic imaging. A study published in the Bioconjugate Chemistry journal showed that 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid can be conjugated with imaging agents to create targeted probes for detecting specific biomarkers. The high stability and specificity of this compound make it suitable for use in both preclinical and clinical settings.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-oxopiperazin-2-yl}acetic acid (CAS No. 2171732-74-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing novel drugs, inhibitors, and diagnostic tools. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.